2-(4-fluorophenyl)-5-(3,4,5-trimethoxyphenyl)-5,6-dihydro-7H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one

• IUPAC Name: 2-(4-fluorophenyl)-5-(3,4,5-trimethoxyphenyl)-5,6-dihydro-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one
• InChI: InChI=1S/C20H18FN3O4S/c1-26-14-8-12(9-15(27-2)18(14)28-3)16-10-17(25)24-20(29-16)22-19(23-24)11-4-6-13(21)7-5-11/h4-9,16H,10H2,1-3H3
• InChI Key: OHLMIDCHEMBXFZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2CC(=O)N3C(=NC(=N3)C4=CC=C(C=C4)F)S2
• Molecular Formula: C20H18FN3O4S
• Molecular Weight: 415.4 g/mol

Description

2-(4-Fluorophenyl)-5-(3,4,5-trimethoxyphenyl)-5,6-dihydro-7H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one is a tricyclic heterocyclic compound featuring a fused [1,2,4]triazolo[5,1-b][1,3]thiazin-7-one core. The molecule is substituted at the 2-position with a 4-fluorophenyl group and at the 5-position with a 3,4,5-trimethoxyphenyl moiety. This structural architecture combines electron-withdrawing (fluorine) and electron-donating (methoxy) groups, which may influence its physicochemical properties, such as solubility, lipophilicity, and intermolecular interactions.

Biological Activity

The compound 2-(4-fluorophenyl)-5-(3,4,5-trimethoxyphenyl)-5,6-dihydro-7H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one is part of a class of triazole derivatives known for their diverse biological activities. This article explores the pharmacological properties of this compound, focusing on its potential as an antibacterial, anticancer, and anti-inflammatory agent.

Chemical Structure and Properties

The compound's molecular formula is $C_{17}H_{15}FN_2O_4$ with a molecular weight of approximately 330.32 g/mol. Its structure features a triazolo-thiazinone core that contributes to its biological activity.

Antibacterial Activity

Triazolo-thiadiazine derivatives have shown significant antibacterial effects against various pathogens. In vitro studies indicate that certain derivatives exhibit high activity against both drug-sensitive and drug-resistant Gram-positive bacteria. For instance:

Compound	Activity	Reference
Triazolo[3,4-b][1,3,4]thiadiazoles	Up to 16 times more effective than ampicillin against Staphylococcus aureus
Compound 9b	IC50 > 64.5 μg/mL against human embryonic kidney cells

These findings suggest that the compound may inhibit bacterial growth by disrupting cell wall synthesis or other critical bacterial functions.

Anticancer Activity

Research has indicated that triazole derivatives can inhibit tumor growth. The compound has been assessed for its anticancer properties using various cancer cell lines:

Cell Line	IC50 (μg/mL)	Mechanism
A549 (lung carcinoma)	High selectivity observed	Disruption of microtubule network
BHK-21 (kidney fibroblast)	Significant anticancer activity reported	Induction of apoptosis and cell cycle arrest

The mechanism of action appears to involve interference with microtubule dynamics and induction of apoptotic pathways.

Anti-inflammatory Activity

Triazolo derivatives have also been studied for their anti-inflammatory properties. The compound's ability to modulate inflammatory pathways suggests potential therapeutic applications in treating inflammatory diseases.

Case Studies

Several studies have investigated the biological activities of similar triazole compounds:

• Study on Antimicrobial Efficacy : A study demonstrated that a series of triazolo-thiadiazine derivatives exhibited potent antibacterial activity against E. coli and Pseudomonas aeruginosa, highlighting the potential for developing new antibiotics from this class .
• Anticancer Research : Another research focused on the anticancer effects of triazole derivatives showed promising results in inhibiting cell proliferation in various cancer cell lines while maintaining low toxicity to normal cells .

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent . It has been evaluated against various cancer cell lines:

• Breast Cancer : The compound demonstrated significant antiproliferative activity in estrogen receptor (ER) and progesterone receptor (PR)-positive MCF-7 breast cancer cells. It exhibited an IC50 value of 0.39 μM , indicating potent activity against these cells .
• Triple-Negative Breast Cancer : In the MDA-MB-231 cell line, it showed an IC50 of 0.765 μM , which is competitive with existing treatments .
• Leukemia : The compound also displayed activity against leukemia cell lines (HL-60), suggesting a broad spectrum of anticancer effects .

Case Study 1: Screening Against NCI 60 Cancer Cell Line Panel

The compound was subjected to screening against the NCI 60 cancer cell line panel. Results indicated that it inhibited growth across multiple cancer types including prostate and non-small cell lung cancers. The mean growth inhibition percentages were notable, demonstrating its potential as a lead compound for further development .

Case Study 2: Structure-Activity Relationship (SAR) Studies

SAR studies have revealed that modifications to the phenyl rings can significantly affect the biological activity of similar compounds. For instance, the introduction of methoxy groups has been linked to enhanced antiproliferative effects .

Data Tables

Cell Line	IC50 (μM)	Mechanism of Action
MCF-7 (Breast Cancer)	0.39	Tubulin polymerization inhibition
MDA-MB-231 (Triple-Negative)	0.765	Aromatase inhibition
HL-60 (Leukemia)	0.37	Apoptosis induction

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s closest structural analog is 2-(4-chlorophenyl)-5-(3,4-dimethoxyphenyl)-5,6-dihydro-7H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one (RN: 620570-79-8) . Key differences include:

• Halogen substituent : Fluorine (target compound) vs. chlorine (analog). Fluorine’s smaller atomic radius and higher electronegativity may enhance metabolic stability and reduce steric hindrance compared to chlorine.
• Methoxy groups : The target compound has a 3,4,5-trimethoxyphenyl group, while the analog has 3,4-dimethoxyphenyl. The additional methoxy group at the 5-position in the target compound could enhance π-stacking interactions or modulate solubility due to increased polarity.

Physicochemical and Pharmacokinetic Properties (Hypothetical Comparison)

Property	Target Compound	2-(4-Chlorophenyl)-5-(3,4-Dimethoxyphenyl) Analog
Molecular Weight (g/mol)	~443.45	~434.90
LogP (Predicted)	~3.2 (higher lipophilicity)	~3.5 (higher due to Cl)
Hydrogen Bond Donors	0	0
Hydrogen Bond Acceptors	7	6
Polar Surface Area (Ų)	~85	~75

The fluorine substituent may lower logP slightly compared to chlorine, balancing lipophilicity and bioavailability.

Chemoinformatic Similarity Analysis

Using binary fingerprint-based similarity coefficients (e.g., Tanimoto index), the target compound would exhibit high similarity to its 4-chloro-3,4-dimethoxy analog due to shared core and substituent positions. However, the trimethoxy group and fluorine substitution would reduce similarity scores slightly compared to dimethoxy/chloro variants . Such analyses guide lead optimization by prioritizing analogs with balanced structural novelty and bioactivity.